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Compound of Interest

Compound Name: Disodium dichloride

Cat. No.: B8308493 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the accurate and reproducible

preparation of sodium chloride (NaCl) solutions of specific molarities. The correct preparation of

such solutions is fundamental in a vast range of scientific and pharmaceutical applications,

including the formulation of buffers, isotonic solutions for cell culture, and reagents for

molecular biology and chromatography.[1]

Principle of Molarity
Molarity (M) is a unit of concentration defined as the number of moles of a solute dissolved in

one liter of solution.[2][3] The preparation of a molar solution, therefore, requires the precise

measurement of the solute's mass and the final solution's volume.

The calculation is based on the following formula:

Mass (g) = Desired Molarity (mol/L) × Final Volume (L) × Formula Weight ( g/mol )

The formula weight of Sodium Chloride (NaCl) is 58.44 g/mol , derived from the atomic weights

of Sodium (Na, 22.99 g/mol ) and Chlorine (Cl, 35.45 g/mol ).[4][5]

Materials and Equipment
Reagents:
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Sodium Chloride (NaCl), analytical or pharmaceutical grade[6]

High-purity water (distilled, deionized, or equivalent)[6]

Glassware and Equipment:

Calibrated analytical balance[6]

Volumetric flasks (Class A) of appropriate volumes[6][7]

Glass beakers[8]

Weighing paper or boats

Spatula

Magnetic stirrer and stir bar or glass stirring rod[6][8]

Funnel[9]

Wash bottle with high-purity water

Labeled storage bottles[6]

Data Presentation: Mass of NaCl for Common Molar
Solutions
The following table summarizes the calculated mass of NaCl required to prepare various

common concentrations and volumes of aqueous solutions.
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Desired Molarity (M) Final Volume Required Mass of NaCl (g)

0.1 M 100 mL 0.584 g

250 mL 1.461 g

500 mL 2.922 g

1 L 5.844 g[3][5]

0.5 M 100 mL 2.922 g

250 mL 7.305 g

500 mL 14.610 g

1 L 29.220 g[3][5]

1.0 M 100 mL 5.844 g

250 mL 14.610 g

500 mL 29.220 g

1 L 58.440 g[5][7][10]

2.0 M 100 mL 11.688 g

250 mL 29.220 g

500 mL 58.440 g

1 L 116.880 g[3][5]

5.0 M 100 mL 29.220 g

250 mL 73.050 g

500 mL 146.100 g

1 L 292.200 g

Experimental Protocol
This protocol details the step-by-step procedure for preparing a 1 Molar (1M) NaCl solution in a

final volume of 1 Liter. The same steps can be adapted for any molarity or volume by adjusting

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://uomosul.edu.iq/science/wp-content/uploads/sites/12/2025/02/prepare-chemical-solution.pdf
https://www.sciencecompany.com/Preparing-Chemical-Solutions.aspx
https://uomosul.edu.iq/science/wp-content/uploads/sites/12/2025/02/prepare-chemical-solution.pdf
https://www.sciencecompany.com/Preparing-Chemical-Solutions.aspx
https://www.sciencecompany.com/Preparing-Chemical-Solutions.aspx
https://www.scribd.com/document/683545785/12142
https://www.vedantu.com/question-answer/describe-how-would-you-prepare-1-l-of-a-1-m-class-11-chemistry-cbse-600855cfbf0ca518b28977f9
https://uomosul.edu.iq/science/wp-content/uploads/sites/12/2025/02/prepare-chemical-solution.pdf
https://www.sciencecompany.com/Preparing-Chemical-Solutions.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8308493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the calculated mass of NaCl.

4.1 Calculation

Confirm the desired molarity (1 mol/L) and final volume (1 L).

Use the formula to calculate the required mass of NaCl:

Mass = 1 mol/L × 1 L × 58.44 g/mol = 58.44 g.

4.2 Solution Preparation

Weighing: Accurately weigh out 58.44 g of analytical grade NaCl using a calibrated analytical

balance.[6] Use a clean weighing boat or paper.

Dissolving: Transfer the weighed NaCl into a beaker containing approximately 500-800 mL of

high-purity water.[5][6] Place a magnetic stir bar in the beaker and place it on a magnetic

stirrer to facilitate dissolution. Stir until all the NaCl crystals are completely dissolved.[6]

Transferring: Carefully transfer the dissolved NaCl solution into a 1 L Class A volumetric flask

using a funnel to prevent spillage.

Rinsing: Rinse the beaker, stir bar, and funnel multiple times with small volumes of high-

purity water, transferring the rinse water into the volumetric flask each time. This ensures a

complete quantitative transfer of the solute.

Diluting to Volume: Add high-purity water to the volumetric flask until the liquid level is close

to, but not at, the calibration mark. Use a pipette or dropper to add the final amount of water

dropwise until the bottom of the meniscus is precisely on the calibration mark.[6][7]

Homogenization: Cap the volumetric flask securely and invert it 15-20 times to ensure the

solution is thoroughly mixed and the concentration is uniform.[6]

Storage: Transfer the final solution to a clean, clearly labeled storage bottle. The label should

include the solution name (e.g., 1 M Sodium Chloride), the date of preparation, and the

preparer's initials. Store at room temperature.
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Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the protocol for preparing a molar solution of

sodium chloride.
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Caption: Workflow for the preparation of molar NaCl solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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